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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzene-1-thiol

CAS No.: 315228-67-2

Cat. No.: B3382202

Get Quote

2-Fluoro-4-nitrobenzene-1-thiol (CAS No: 315228-67-2), also known as 2-fluoro-4-

nitrobenzenethiol, is an aromatic organosulfur compound with the linear formula

C₆H₄O₂N₁S₁F₁. As a functionalized thiol, it serves as a valuable intermediate in organic

synthesis. Its structure, incorporating a reactive thiol group, a nitro group, and a fluorine atom,

makes it a versatile building block for the development of more complex molecules, particularly

within the pharmaceutical and agrochemical industries[1].

The presence of the thiol (-SH) group, however, necessitates a robust understanding of its

specific handling requirements. Thiols are notorious for their potent and often unpleasant

odors, detectable by the human nose at extremely low concentrations, sometimes in the parts-

per-billion range[2]. This characteristic alone classifies them as nuisance compounds, and their

release can cause widespread alarm, often being mistaken for a natural gas leak[2][3]. Beyond

the odor, the molecule's nitroaromatic structure suggests toxicological properties that demand

careful management to ensure researcher safety and environmental protection. This guide

provides a comprehensive, field-proven framework for the safe handling, use, and disposal of

2-Fluoro-4-nitrobenzene-1-thiol, moving beyond a simple recitation of safety data sheet

(SDS) points to explain the causality behind critical safety protocols.
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Section 1: Hazard Identification and GHS
Classification
A thorough understanding of a chemical's hazards is the foundation of safe laboratory practice.

For 2-Fluoro-4-nitrobenzene-1-thiol, a complete, formally published Safety Data Sheet is not

readily available in the public domain. Therefore, this assessment is synthesized from supplier

information and data from structurally related nitroaromatic and thiol compounds.

The available hazard information indicates that this compound is a warning-level hazard. The

GHS Hazard Statements provided by suppliers are summarized below.

Table 1: GHS Hazard and Precautionary Statements for 2-Fluoro-4-nitrobenzene-1-thiol
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Category Code Statement

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: rinse mouth.

Do NOT induce vomiting.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P405 Store locked up.

P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.

Expert Analysis of Hazards:
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Acute Toxicity (Oral, H302): This classification underscores the importance of preventing

ingestion. This can occur not only through direct consumption but also via contaminated

hands or surfaces. Strict hygiene measures are therefore non-negotiable[4].

Irritation (Skin, Eyes, Respiratory, H315, H319, H335): The compound is a known irritant.

The mechanism often involves direct chemical interaction with tissues, leading to

inflammation. This necessitates the use of robust personal protective equipment (PPE) and

handling within a controlled environment like a chemical fume hood to prevent inhalation of

vapors or aerosols[5][6].

The Thiol Factor - An Unlisted Hazard: The most immediate, though not officially classified

as toxic, hazard is the extreme odor[3]. Thiol odors can cause nausea and headaches in

sensitive individuals[2]. More significantly, an accidental release can trigger building

evacuations due to the smell's similarity to the odorant in natural gas[2]. This makes odor

control a primary safety and operational imperative.

Section 2: The Logic of Risk Management: From
Identification to Control
Effective safety management follows a logical progression from identifying hazards to

implementing robust control measures. This workflow, often termed the "Hierarchy of Controls,"

prioritizes the most effective and reliable methods for risk reduction.
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Risk Management Workflow

Control Measures (Most to Least Effective)

Implementation & Review

Hazard Identification
(H302, H315, H319, H335, Odor)

Risk Assessment
(Evaluate likelihood & severity of exposure)

Hierarchy of Controls

Engineering Controls
(e.g., Fume Hood, Bleach Traps)

Most
Effective

Administrative Controls
(e.g., SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Least
Effective

Implement Controls & Perform Work

Review & Refine Procedures

Re-evaluate
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Caption: The hierarchy of controls for managing chemical risk.
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Implementing Control Measures:
Engineering Controls: These are the first and most effective line of defense as they isolate

the researcher from the hazard.

Chemical Fume Hood: All work with 2-Fluoro-4-nitrobenzene-1-thiol must be conducted

in a certified chemical fume hood to control vapor and prevent inhalation and odor

release[7].

Bleach Traps: To prevent the release of thiol odors into the building's exhaust system, the

reaction vessel's exhaust gas should be passed through a bleach trap (a bubbler filled with

commercial-grade bleach)[8].

Administrative Controls: These are the work practices and procedures that reduce exposure

risk.

Standard Operating Procedures (SOPs): A detailed, written SOP for working with this

chemical is mandatory and must be reviewed by all personnel before work begins[3].

Designated Work Area: All work, including weighing and work-up, should be confined to a

designated area within a fume hood to contain potential contamination.

Odor Management: Inform colleagues and the lab manager before starting work with thiols

to prevent unnecessary alarm in case of a minor odor leak[2].

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls.

Eye Protection: Chemical safety goggles or a face shield are required[9][10].

Hand Protection: Wear nitrile gloves. Given the irritation potential, consider double-gloving.

Change gloves immediately if contamination is suspected.

Body Protection: A standard laboratory coat must be worn and kept fully buttoned[10].

Section 3: Experimental Protocol for Safe Handling
and Use
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This protocol outlines a self-validating system for handling 2-Fluoro-4-nitrobenzene-1-thiol,
where each step is designed to minimize exposure and environmental release.

Part A: Preparation (The Foundation of Safety)
Pre-Work Checklist:

Confirm the chemical fume hood is certified and functioning correctly.

Inform lab personnel of the impending thiol use[2].

Ensure an emergency eyewash and safety shower are accessible[11].

Prepare Decontamination Baths:

In a designated plastic bucket within the fume hood, prepare a bleach bath by combining a

1:1 mixture of commercial bleach and water[8]. This bath is for immediate decontamination

of used glassware and equipment.

Label the bath clearly. The liquid level should be low enough to prevent overflow when

glassware is added[8].

Assemble PPE: Don a lab coat, chemical safety goggles, and nitrile gloves before handling

the primary container.

Part B: Chemical Handling and Reaction Setup
Aliquot Transfer:

Perform all transfers within the fume hood.

Keep the primary container closed as much as possible.

Use clean glassware and tools for the transfer.

Reaction Setup:

Conduct the reaction in a closed or isolated system, similar to air-sensitive chemistry

setups[8].
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Connect the reaction vessel's exhaust (e.g., from a condenser) via tubing to a bleach trap

to "scrub" any escaping thiol vapors[8]. Ensure the flow rate results in gentle bubbling (1-2

bubbles per second) to avoid pressure buildup.

Part C: Reaction Work-up and Decontamination
Quenching and Extraction: The work-up phase presents the highest risk of thiol release[8].

Cool the reaction mixture before quenching.

Perform all liquid-liquid extractions in the fume hood, keeping flasks and separatory

funnels stoppered or covered when not actively in use.

Immediate Glassware Decontamination:

As soon as a piece of glassware is empty (e.g., reaction flask, separatory funnel, syringe),

rinse it with a suitable solvent (in the hood) and immediately place it into the prepared

bleach bath[3][8].

Allow glassware to soak overnight (at least 14 hours) to ensure complete oxidation of the

thiol[8].

Waste Segregation:

Liquid Waste: Collect all organic waste containing the thiol in a clearly labeled hazardous

waste container.

Solid Waste: Contaminated gloves, paper towels, and silica gel should be sealed in a

plastic bag, then placed in a labeled solid hazardous waste container[3].

Section 4: Emergency Response Protocols
Rapid and correct response during an emergency is critical to mitigating harm.

Emergency Workflow for a Chemical Spill
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Spill Occurs

Alert personnel in the immediate area.
Isolate the spill.

Assess Spill Size

Small Spill
(<100 mL, contained in hood)

Small

Large Spill
(>100 mL or outside hood)

Large

Don additional PPE if necessary
(e.g., double gloves, respirator)

Evacuate the area.
Call Emergency Services / EH&S.

Cover with absorbent material
(e.g., vermiculite, sand)

Carefully add bleach solution (10%)
to the absorbent material to neutralize.

Collect neutralized material using
spark-proof tools into a waste container.

Wipe down the area with bleach solution,
followed by water.

Seal and label waste for disposal.

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Table 2: First-Aid Measures for 2-Fluoro-4-nitrobenzene-1-thiol Exposure

Exposure Route First-Aid Procedure Citation

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, begin

artificial respiration. Seek

immediate medical attention.

[5][12]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek immediate

medical attention.

[9][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[5][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam[5][13].

Specific Hazards: Combustion may produce toxic and irritating fumes, including carbon

oxides, nitrogen oxides (NOx), sulfur oxides, and hydrogen fluoride[4][13].
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Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear[10][12].

Section 5: Physicochemical and Toxicological
Profile
Table 3: Physicochemical Properties

Property Value Citation

CAS Number 315228-67-2

Molecular Formula C₆H₄O₂N₁S₁F₁

Molecular Weight 173.17 g/mol

Purity Typically ≥97%

Storage Temperature Ambient

Toxicological Insights:
While specific toxicological studies on 2-Fluoro-4-nitrobenzene-1-thiol are not widely

published, its toxicity can be inferred from its constituent functional groups.

Nitroaromatic Moiety: Nitrobenzene and related compounds are known to cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it

unable to transport oxygen. This leads to cyanosis (a bluish discoloration of the skin)[9][14].

Effects can be delayed for several hours after exposure[9].

Thiol Moiety: The primary concern is irritation and sensitization. The high reactivity of the

thiol group allows it to interact with biological macromolecules.

Fluorine Substitution: The fluoro- group can alter the metabolic pathways of the molecule,

potentially influencing its toxicity profile.

Given these factors, it is prudent to treat this compound with a high degree of caution,

assuming it may have systemic effects beyond local irritation, especially with chronic or
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repeated exposure[12][15].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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